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Compound of Interest

3-Fluoro-4-morpholin-4-
Compound Name:
ylbenzaldehyde

cat. No.: B1309810

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and other
physicochemical properties of 3-Fluoro-4-morpholin-4-ylbenzaldehyde, a key intermediate in
pharmaceutical synthesis.

Molecular and Physicochemical Data

The fundamental properties of 3-Fluoro-4-morpholin-4-ylbenzaldehyde are summarized in
the table below, providing a ready reference for laboratory and developmental applications.

Property Value

Molecular Formula C11H12FNO2[1][2]

Molecular Weight 209.22 g/mol

CAS Number 495404-90-5[1][2]

Density 1.2+0.1 g/cm?3[1]

Boiling Point 357.01£42.0 °C at 760 mmHgJ[1]

Calculation of Molecular Weight:
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The molecular weight is calculated from the molecular formula using the standard atomic
weights of the constituent elements:

« Carbon (C): 12.011 u

« Hydrogen (H): 1.008 u[3][4][5]

« Fluorine (F): 18.998 u[6][7][8][9]

« Nitrogen (N): 14.007 u[10][11][12][13][14]
« Oxygen (0): 15.999 u[15][16][17][18]

Total Molecular Weight = (11 x 12.011) + (12 x 1.008) + (1 x 18.998) + (1 x 14.007) + (2 X
15.999) = 209.22 g/mol

Experimental Protocols

Detailed experimental procedures for the synthesis and characterization of 3-Fluoro-4-
morpholin-4-ylbenzaldehyde are critical for reproducible research and development. The
following outlines a general synthetic approach.

Synthesis of 3-Fluoro-4-morpholin-4-ylbenzaldehyde:

A common synthetic route involves the nucleophilic aromatic substitution of a difluoro- or nitro-
substituted benzaldehyde derivative with morpholine.

Materials:

3,4-Difluorobenzaldehyde or 3-Fluoro-4-nitrobenzaldehyde

Morpholine

Potassium Carbonate (K2COs) or other suitable base

Dimethylformamide (DMF) or other polar aprotic solvent

Ethyl acetate
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e Brine
¢ Anhydrous Magnesium Sulfate (MgSOa)
Procedure:

e To a solution of 3,4-difluorobenzaldehyde (1 equivalent) in DMF, add morpholine (1.1
equivalents) and potassium carbonate (2 equivalents).

o Heat the reaction mixture at a specified temperature (e.g., 80-100 °C) and monitor the
reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

o Upon completion, cool the reaction mixture to room temperature and pour it into water.
o Extract the aqueous layer with ethyl acetate.
o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford 3-Fluoro-4-
morpholin-4-ylbenzaldehyde.

Characterization:

The identity and purity of the synthesized compound should be confirmed using standard
analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR to confirm the
chemical structure.

e Mass Spectrometry (MS): To verify the molecular weight.

o High-Performance Liquid Chromatography (HPLC): To determine the purity.
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Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow from starting materials to the final,

characterized product.

Characterization

HPLC Analysis

Synthesis

Pure 3-Fluoro-4-morpholin-
4-ylbenzaldehyde

Nucleophilic Aromatic Colurm Chromatography B Pure 3Eluoro-4morphoin: —ME N VRIS sirucure &P

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 3-Fluoro-4-morpholin-4-

ylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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